Cas no 256-86-0 (11H-Dibenz[b,e]azepine)
![11H-Dibenz[b,e]azepine structure](https://www.kuujia.com/scimg/cas/256-86-0x500.png)
11H-Dibenz[b,e]azepine structure
Product name:11H-Dibenz[b,e]azepine
11H-Dibenz[b,e]azepine Chemical and Physical Properties
Names and Identifiers
-
- 11H-Dibenz[b,e]azepine
- 11H-benzo[c][1]benzazepine
- 11H-Morphanthridine
- Homoacridan
- Morphanthridine(7CI,8CI)
- CHEMBL1085101
- IDWNSAXOQLJYOF-UHFFFAOYSA-N
- BDBM50327659
- SCHEMBL1150250
- MORPHANTHRIDINE
- GTPL6473
- 256-86-0
- 11H-dibenzo[b,e]azepine
- DTXSID00446803
- Q27087708
- 11H-benzo(c)(1)benzazepine
- 11H-Dibenzo(B,E)Azepine
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- Inchi: InChI=1S/C14H11N/c1-2-7-13-10-15-14-8-4-3-6-12(14)9-11(13)5-1/h1-8,10H,9H2
- InChI Key: IDWNSAXOQLJYOF-UHFFFAOYSA-N
- SMILES: C1C2=C(N=CC3C=CC=CC=3C2)C=CC=1
Computed Properties
- Exact Mass: 193.08923
- Monoisotopic Mass: 193.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.4Ų
- XLogP3: 3
Experimental Properties
- PSA: 12.36
11H-Dibenz[b,e]azepine Related Literature
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1. Asymmetric hydrogenation of dibenzo-fused azepines with chiral cationic ruthenium diamine catalystsZi-Qi Yi,Bo-Wen Deng,Fei Chen,Yan-Mei He,Qing-Hua Fan New J. Chem. 2023 47 11492
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2. Preparation of some dibenz[b,f][1,4]oxazepines and dibenz[b,e]azepinesArthur W. H. Wardrop,Gordon L. Sainsbury,John M. Harrison,Thomas D. Inch J. Chem. Soc. Perkin Trans. 1 1976 1279
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3. Radical-mediated synthesis of the 5,11-methanomorphanthridine ring system: formal total synthesis of montanine-type Amaryllidaceae alkaloids, (±)-montanine, (±)-coccinine and (±)-pancracineMiyuki Ishizaki,Ken-Ichi Kurihara,Eiko Tanazawa,Osamu Hoshino J. Chem. Soc. Perkin Trans. 1 1993 101
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4. Stereochemistry of hydrogen removal β to nitrogen in the biological conversion of O-methylnorbelladine into the montanine-type alkaloidsClaudio Fuganti,Dario Ghiringhelli,Piero Grasselli J. Chem. Soc. Chem. Commun. 1973 430
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Alexander F. Khlebnikov,Mikhail S. Novikov,Maria V. Golovkina,Petr P. Petrovskii,Alexander S. Konev,Dmitry S. Yufit,Helen Stoeckli-Evans Org. Biomol. Chem. 2011 9 3886
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